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Compound of Interest

Compound Name: Antibacterial agent 265

Cat. No.: B020404

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibacterial agent 265, identified by the CAS number 112811-72-0, is chemically known as
1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. This
molecule belongs to the fluoroquinolone class of antibiotics, a group renowned for its broad-
spectrum antibacterial activity. It serves as a crucial intermediate in the synthesis of more
complex fluoroguinolone antibiotics, including Moxifloxacin and Gatifloxacin.[1][2] The structural
integrity of this core, particularly the carboxylic acid group at the C-3 position, is paramount for
its antibacterial efficacy.[3][4] This technical guide provides a comprehensive overview of its
synthesis, mechanism of action, antibacterial spectrum, and relevant experimental protocols.

Chemical Structure and Properties
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Property Value

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-

IUPAC Name ] o ) )
dihydroquinoline-3-carboxylic acid
Antibacterial agent 265, Moxifloxacin

Synonyms ) )
intermediate

CAS Number 112811-72-0

Molecular Formula C14H11F2NOa4

Molecular Weight 295.24 g/mol

Appearance White or almost white crystalline powder

Mechanism of Action: Targeting Bacterial DNA
Replication

As a member of the fluoroquinolone class, Antibacterial agent 265 exerts its bactericidal
effects by inhibiting essential bacterial enzymes involved in DNA replication: DNA gyrase
(topoisomerase Il) and topoisomerase IV.[5]

« Inhibition of DNA Gyrase: In Gram-negative bacteria, the primary target is DNA gyrase. This
enzyme is responsible for introducing negative supercoils into the bacterial DNA, a critical
step for relieving torsional stress during DNA replication and transcription. By binding to the
enzyme-DNA complex, the agent stabilizes the cleaved DNA strands, leading to a cessation
of replication and ultimately, cell death.

« Inhibition of Topoisomerase IV: In Gram-positive bacteria, topoisomerase |V is the main
target. This enzyme is crucial for the decatenation of daughter chromosomes following DNA
replication. Inhibition of topoisomerase IV prevents the separation of newly replicated
chromosomes, leading to a lethal disruption of cell division.

The interaction of the fluoroquinolone with these enzymes creates a toxic ternary complex,
effectively converting these essential enzymes into cellular poisons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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